Cas no 667414-14-4 (4-Allyl-5-1-(3-chlorophenoxy)ethyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Allyl-5-1-(3-chlorophenoxy)ethyl-4H-1,2,4-triazole-3-thiol
• CAS No: 667414-14-4
• MF: C₁₃H₁₄ClN₃OS
• MW: 295.787760257721
• MDL: MFCD04054708
• CID: 868758
• PubChem ID: 5155844
• Update Time: 2025-04-19

4-Allyl-5-1-(3-chlorophenoxy)ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Allyl-5-(1-(3-chlorophenoxy)ethyl)-4H-1,2,4-triazole-3-thiol
• 3-[1-(3-chlorophenoxy)ethyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• 4-Allyl-5-[1-(3-chlorophenoxy)ethyl]-4H-1,2,4-triazole-3-thiol
• DTXSID70408978
• AKOS003330671
• 667414-14-4
• MFCD04054708
• 5-[1-(3-chlorophenoxy)ethyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• CS-0319614
• VS-06054
• AKOS017258675
• ART-CHEM-BB B018012
• 4-Allyl-5-1-(3-chlorophenoxy)ethyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD04054708
• Inchi： 1S/C13H14ClN3OS/c1-3-7-17-12(15-16-13(17)19)9(2)18-11-6-4-5-10(14)8-11/h3-6,8-9H,1,7H2,2H3,(H,16,19)
• InChI Key： VRSMSCVGAYKVFE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OC(C)C1=NNC(N1CC=C)=S

Computed Properties

• Exact Mass: 295.05500
• Monoisotopic Mass: 295.0546109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 389.9°C at 760 mmHg
• Flash Point: 189.6°C
• Refractive Index: 1.623
• PSA: 78.74000
• LogP: 3.54620

4-Allyl-5-1-(3-chlorophenoxy)ethyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT